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Compound of Interest

Compound Name: 4-Bromophthalic acid

Cat. No.: B181821

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the
Material Safety of 4-Bromophthalic Acid

This technical guide provides a comprehensive overview of the material safety data for 4-
bromophthalic acid, tailored for professionals in research and drug development. This
document synthesizes critical safety information, outlines standardized experimental protocols
for hazard assessment, and presents logical workflows for safe handling and emergency
procedures.

Chemical and Physical Properties

4-Bromophthalic acid is a brominated aromatic dicarboxylic acid. A summary of its key
chemical and physical properties is presented in Table 1. This data is essential for
understanding its behavior in various experimental settings.
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Property Value

Molecular Formula CsHsBrOa4

Molecular Weight 245.03 g/mol

CAS Number 6968-28-1

Appearance White to pale cream crystals or powder
Melting Point 161.0-167.0 °C

Synonyms 4-Bromobenzene-1,2-dicarboxylic acid

Hazard Identification and Classification

4-Bromophthalic acid is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its

potential dangers.

GHS Hazard Classification:

 Skin Irritation: Category 2[1]

» Serious Eye Irritation: Category 2[1]

o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]
Signal Word: Warning

Hazard Pictogram:

laalt text

A summary of the hazard and precautionary statements is provided in Table 2.
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Code Statement
H315 Causes skin irritation.[1]
H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]

Avoid breathing
P261 :

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PEOL Dispose of contents/container to an approved
waste disposal plant.

Toxicological Information and Experimental
Protocols

While specific quantitative toxicological data such as LD50 values for 4-bromophthalic acid
are not readily available in the public domain, the hazard classifications are determined by
standardized experimental protocols. The following sections detail the methodologies that
would be employed to assess the key toxicological endpoints.

Acute Oral Toxicity

The classification "Harmful if swallowed" for the related compound 4-bromophthalic anhydride
suggests that 4-bromophthalic acid may also pose a risk via ingestion.[2] The assessment of
acute oral toxicity is typically conducted following OECD Test Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure).

Methodology:

 Principle: A stepwise procedure is used where a substance is administered orally to a group
of animals at one of the defined dose levels. The absence or presence of mortality or signs
of toxicity determines the next step.

» Animal Model: Typically, rats of a single sex (usually females) are used.

e Procedure:

o

Animals are fasted prior to dosing.

[¢]

The test substance is administered in a single dose by gavage.

[¢]

A starting dose is chosen based on available information.

o

Animals are observed for signs of toxicity and mortality for at least 14 days.
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o Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.

Skin Irritation

The classification "Causes skin irritation” is determined through in vivo or in vitro testing. The
standard in vivo method is OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).

Methodology:

e Principle: The test substance is applied to the skin of an experimental animal, and the
degree of irritation is assessed.

o Animal Model: The albino rabbit is the recommended species.

e Procedure:

[e]

A small area of the animal's back is clipped free of fur.

o

A 0.5 g or 0.5 mL dose of the test substance is applied to a small patch of skin and
covered with a gauze patch.

o

The patch is left in place for a specified period (typically 4 hours).

[¢]

After the exposure period, the patch is removed, and the skin is cleaned.

[e]

The skin is examined for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored using a standardized system (e.g., the
Draize scale). The mean scores for erythema and edema are used to classify the substance.

Eye Irritation

The classification "Causes serious eye irritation" is determined using OECD Test Guideline 405
(Acute Eye Irritation/Corrosion).

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology:

e Principle: The test substance is applied to one eye of an experimental animal, with the other
eye serving as a control. The effects on the cornea, iris, and conjunctiva are evaluated.

¢ Animal Model: The albino rabbit is the recommended species.
e Procedure:

o Asingle dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the
conjunctival sac of one eye.

o The eyelids are held together for a short period to prevent loss of the substance.
o The eye is examined at 1, 24, 48, and 72 hours after application.

e Scoring: Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are
scored. The reversibility of the effects is also assessed.

Safe Handling and Emergency Procedures

Given the hazardous nature of 4-bromophthalic acid, strict adherence to safety protocols is
mandatory. The following diagrams illustrate the recommended workflows for handling and in
case of accidental exposure.
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4 )

Safe Handling Workflow

Start: Handling 4-Bromophthalic Acid

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles or face shield
- Lab coat

Work in a well-ventilated area
(e.g., chemical fume hood)
Gvoid generating dusD

Practice good industrial hygiene:
- Wash hands thoroughly after handling
- Do not eat, drink, or smoke in the work area

'

Store in a tightly closed container
in a cool, dry, well-ventilated place

End: Handling Complete

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromophthalic Acid.
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Emergency First Aid Procedures

— Accidental Exposure Occurs —

Type of Exposure ype of Exposure Type of Exposure

Y Y

Skin Contact Eye Contact Inhalation

Y
[ Rinse cautiously with water for several minutes. j

A

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

Y

Remove person to fresh air and keep
comfortable for breathing.

Remove contact lenses, if present and easy to do
Continue rinsing.

Seek medical advice/attention
if irritation persists or if you feel unwell.

Click to download full resolution via product page

First Aid Workflow for Accidental Exposure.

Conclusion

4-Bromophthalic acid is a valuable compound in research and development, but it requires
careful handling due to its irritant properties. While specific quantitative toxicological data is
limited in publicly accessible literature, the established GHS classifications provide a strong
basis for risk assessment. By understanding the standardized methodologies used to
determine these hazards and adhering to the recommended safe handling and emergency
procedures, researchers can minimize risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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